Cas no 13906-90-6 (2-Benzylaziridine)

• Product Name: 2-Benzylaziridine
• CAS No: 13906-90-6
• Molecular Formula: C₉H₁₁N
• Molecular Weight: 133.19034
• MDL: MFCD11846455
• CID: 49535
• PubChem ID: 103025

2-Benzylaziridine Properties

Names and Identifiers

• 2-Benzylaziridine
• Aziridine, 2-(phenylmethyl)-
• (+-)-2-Benzyl-aziridin
• (R,S)-2-Benzylaziridin
• 2-(phenylmethyl)aziridine
• 2-Benzylaziridin
• 2-Benzyl-aziridin
• 2-benzyl-aziridine
• AC1Q1HOE
• ACMC-209v85
• AG-D-78820
• Aziridine, 2-benzyl-
• Benzyl-2-aziridin
• Einecs 237-677-9
• FT-0655476
• 13906-90-6
• NS00052719
• FT-0649055
• EN300-7645847
• A807476
• CDA18495
• LKQAJXTWYDNYHK-UHFFFAOYSA-N
• DTXSID80930295
• SCHEMBL538541
• AKOS015891452
• FT-0771020
• DIETHYL2-[(3-THIENYLAMINO)METHYLIDENE!MALONATE,97+%
• CS-0217531
• MFCD11846455

• MDL： MFCD11846455
• InChIKey： LKQAJXTWYDNYHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11N/c1-2-4-8(5-3-1)6-9-7-10-9/h1-5,9-10H,6-7H2
• SMILES： C1=CC=C(C=C1)CC2CN2

Computed Properties

• Exact Mass: 133.089
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 133.089
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 21.9Ų

Experimental Properties

• LogP: 1.52970
• PSA: 21.94000
• Refractive Index: 1.568
• Boiling Point: 205 ºC
• Flash Point: 76 ºC
• Density: 1.044